Cas no 14618-61-2 (Propanoic acid,2,2'-oxybis-, diethyl ester, (R*,R*)- (9CI))

Propanoic acid,2,2'-oxybis-, diethyl ester, (R*,R*)- (9CI) structure
14618-61-2 structure
Product Name:Propanoic acid,2,2'-oxybis-, diethyl ester, (R*,R*)- (9CI)
CAS No:14618-61-2
MF:C10H18O5
MW:218.246923923492
CID:150730
PubChem ID:85758
Update Time:2025-04-19

Propanoic acid,2,2'-oxybis-, diethyl ester, (R*,R*)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2,2'-oxybis-, diethyl ester, (R*,R*)- (9CI)
    • Diethyl (R*,R*)-(1)-2,2'-oxybispropionate
    • diethyl 2,2'-oxydipropanoate
    • 2,2'-Oxybis-propanoic Acid Diethyl Ester
    • 6937-25-3
    • EINECS 238-656-7
    • NSC41608
    • NS00052118
    • NSC-41608
    • ethyl 2-(1-ethoxy-1-oxopropan-2-yl)oxypropanoate
    • SCHEMBL15649073
    • Diethyl 2,2'-oxydipropionate
    • DTXSID50932781
    • 14618-61-2
    • starbld0026288
    • Inchi: 1S/C10H18O5/c1-5-13-9(11)7(3)15-8(4)10(12)14-6-2/h7-8H,5-6H2,1-4H3
    • InChI Key: RPDMOJMOEXTZSV-UHFFFAOYSA-N
    • SMILES: O(C(C(=O)OCC)C)C(C(=O)OCC)C

Computed Properties

  • Exact Mass: 218.11544
  • Monoisotopic Mass: 218.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83
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